Cas no 2137582-71-7 (1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro-)

• Product Name: 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro-
• CAS No: 2137582-71-7
• MF: C₈H₁₅F₄NO
• MW: 217.204416513443
• CID: 5297044
• Update Time: 2025-05-20

1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• [3-(2,2-difluoropropoxy)-2,2-difluoropropyl](ethyl)amine
• 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoropropan-1-amine
• 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro-

• Inchi： 1S/C8H15F4NO/c1-3-13-4-8(11,12)6-14-5-7(2,9)10/h13H,3-6H2,1-2H3
• InChI Key： FDCKMCYTRCLBPH-UHFFFAOYSA-N
• SMILES： FC(COCC(C)(F)F)(CNCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 163
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3

Additional information on 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro-

1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro-

The compound with CAS No. 2137582-71-7, known as 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro-, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of tertiary amines and features a complex fluorinated structure that imparts distinctive reactivity and stability. Recent studies have highlighted its potential applications in advanced materials science and pharmaceutical development.

Structural Analysis

The molecular structure of 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro- is characterized by a central propanamine backbone with two fluorine atoms attached to the second carbon. This fluorination significantly influences the compound's electronic properties and enhances its resistance to chemical degradation. The presence of an ethyl group as part of the amine functionality further modulates its reactivity and solubility characteristics.

Chemical Properties

Research conducted in recent years has demonstrated that this compound exhibits exceptional thermal stability and chemical inertness under standard conditions. Its fluorinated groups contribute to a reduced polarity compared to non-fluorinated analogs, making it suitable for applications requiring low surface energy materials. Additionally, the compound's amine functionality allows for versatile chemical transformations, enabling its use as an intermediate in organic synthesis.

Applications in Pharmaceutical Development

One of the most promising areas of application for 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro- is in the field of drug discovery. Its unique combination of fluorinated groups and amine functionality makes it an ideal candidate for designing bioactive molecules with enhanced pharmacokinetic profiles. Recent studies have explored its potential as a building block for developing inhibitors targeting specific enzyme systems.

Materials Science Innovations

In materials science, this compound has shown potential as a precursor for advanced polymers and coatings. Its low surface energy characteristics make it suitable for applications requiring high durability and resistance to environmental factors. Researchers have also investigated its use in creating fluoropolymer-based materials with improved mechanical properties.

Environmental Considerations

As with any chemical entity, understanding the environmental impact of 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro- is crucial. Preliminary studies suggest that its fluorinated structure may contribute to persistence in certain environmental conditions. However, ongoing research aims to develop sustainable synthesis methods and evaluate its biodegradation pathways to minimize ecological risks.

Future Directions

The future of 1-Propanamine, 3-(2,2-difluoropropoxy)-N-ethyl-2,2-difluoro- lies in leveraging its unique properties for innovative applications across multiple industries. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities in drug delivery systems and high-performance materials. Additionally, advancements in computational chemistry are likely to provide deeper insights into its molecular behavior at the atomic level.